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Compound of Interest

Propanedinitrile, [(5-bromo-2-
Compound Name:

furanyl)methylene]-
CAS No.: 56656-96-3
Cat. No.: B12054316

Get Quote

Executive Summary & Chemical Identity[1][2][3]

Propanedinitrile, [(5-bromo-2-furanyl)methylene]- is a Knoevenagel condensation product
of 5-bromo-2-furaldehyde and malononitrile. It belongs to the class of benzylidene
malononitriles (specifically a furan analog), which are pharmacologically significant as
"Tyrphostins” (Tyrosine Phosphorylation Inhibitors). These compounds act as Michael
acceptors, covalently modifying cysteine residues in kinase domains, or as competitive
inhibitors.
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Property Details

IUPAC Name 2-[(5-bromo-2-furyl)methylene]propanedinitrile
Common Name (5-Bromo-2-furfurylidene)malononitrile

CAS Registry Number 56656-96-3

Molecular Formula CsHsBrN20

Molecular Weight 223.03 g/mol

SMILES N#C/C(C#N)=C\cloc(Br)ccl

Structural Class Organobromine, Furan, Vinyl Nitrile

Hazard Identification & Risk Assessment (GHS)

Warning: This compound is a potent electrophile and nitrile derivative. While specific

toxicological data for this exact CAS is limited, its structural analogs (e.g., CS gas, Tyrphostin

AG 825) suggest high biological reactivity.

GHS Classification (Inferred from SAR)

Acute Toxicity (Oral/Dermal/Inhalation): Category 3 (Toxic).[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Sensitization (Skin): Category 1 (May cause an allergic skin reaction due to Michael acceptor
activity).

Critical Hazards

Michael Acceptor Reactivity: The vinyl nitrile group is highly electrophilic and can irreversibly
alkylate cellular proteins (cysteine residues), leading to cytotoxicity or sensitization.
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» Cyanide Potential: While vinyl nitriles are generally more stable than aliphatic nitriles,
metabolic breakdown can theoretically release cyanide ions (

)

o Lachrymator Potential: Similar benzylidene malononitriles are potent lachrymators (tear gas
agents). Handle with extreme care to avoid respiratory distress.[2][3][4]

Physicochemical Profiling

The following data is synthesized from structural analogs and available chemical databases.

Parameter Value / Observation

Yellow to orange crystalline solid (Conjugated

Appearance )
system absorbs blue light)
) ) Predicted: 80-120 °C (Analog 5-HMF derivative
Melting Point
melts at 76—77 °C)
B Soluble: DMSO, DMF, Acetone, Hot
Solubility
Ethanolinsoluble: Water, Hexane
LogP (Predicted) ~2.1 (Moderate lipophilicity)
N Sensitive to moisture (hydrolysis of nitrile) and
Stability

light (cis-trans isomerization).[5][6][7]

Synthesis & Experimental Protocols
Protocol: Knoevenagel Condensation

This protocol describes the synthesis of the target molecule from 5-bromo-2-furaldehyde and
malononitrile.

Reagents:
e 5-Bromo-2-furaldehyde (1.0 eq)

e Malononitrile (1.1 eq)
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Catalyst: Piperidine (0.1 eq) or Ammonium Acetate (0.1 eq)

Solvent: Ethanol (Absolute)

Step-by-Step Methodology:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-bromo-2-
furaldehyde (10 mmol) in 20 mL of ethanol.

Addition: Add malononitrile (11 mmol) to the solution.

Catalysis: Add piperidine (3-4 drops) as a catalyst. The solution may turn a darker shade of
yellow/orange immediately.

Reaction: Stir the mixture at room temperature for 30 minutes. If precipitation does not occur,
heat to reflux (78 °C) for 1-2 hours.

Work-up: Cool the reaction mixture in an ice bath (0-4 °C). The product should precipitate as
crystals.

Purification: Filter the solid under vacuum. Wash with cold ethanol (2 x 5 mL) and then cold
hexane.

Drying: Dry the solid in a vacuum oven at 40 °C for 4 hours.

Characterization: Confirm structure via *H-NMR (DMSO-ds). Look for the vinyl proton singlet
around

7.5-8.2 ppm.

Synthesis Workflow Diagram
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Figure 1: Step-by-step workflow for the synthesis of Propanedinitrile, [(5-bromo-2-
furanyl)methylene]-.

Biological Mechanism & Applications

This compound is a structural analog of Tyrphostin AG 825 and other furan-based kinase
inhibitors.

Mechanism of Action

o EGFR Inhibition: The malononitrile group acts as a "warhead." The electron-withdrawing
effect of the nitriles makes the vinyl carbon highly susceptible to nucleophilic attack by the
thiol group of Cysteine-797 (Cys797) in the ATP-binding pocket of EGFR (Epidermal Growth
Factor Receptor).

o GPR35 Agonism: Recent studies indicate that furan-2-ylmethylene malononitriles are potent
agonists for GPR35, an orphan G-protein-coupled receptor involved in immune regulation
and pain signaling.

Signaling Pathway Diagram
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Figure 2: Dual mechanism of action: EGFR kinase inhibition and GPR35 receptor agonism.

Handling, Storage, and Disposal[9]
Storage Protocols

e Temperature: Store at 2—-8 °C (Refrigerate).
o Atmosphere: Store under Inert Gas (Argon or Nitrogen) to prevent oxidation of the furan ring.

+ Container: Amber glass vial (protect from light to prevent isomerization).

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b12054316/docs?utm_src=pdf-body-img#technical-safety-handling-guide-propanedinitrile-5-bromo-2-furanyl-methylene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12054316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling (SOP)

o Engineering Controls: Always handle within a certified Chemical Fume Hood.
e PPE:

o Gloves: Double-gloving with Nitrile (0.11 mm minimum thickness).

o Eyes: Chemical splash goggles.

o Body: Lab coat with long sleeves; apron if handling >1g.

Disposal

» Classification: Halogenated Organic Waste.

e Protocol: Dissolve in a combustible solvent (e.g., acetone) and incinerate in a chemical
incinerator equipped with an afterburner and scrubber. Do not pour down the drain. The
bromine atom requires specific incineration protocols to capture HBr gas.

Emergency Response
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Scenario Action

Wash immediately with soap and copious water
) for 15 minutes. If irritation persists, seek medical
Skin Contact , . .
attention. Note: Treat as a potential chemical

burn.

Rinse cautiously with water for 15 minutes,
Eye Contact lifting eyelids.[3] Remove contact lenses.[3][4][8]

Seek immediate ophthalmological attention.

Move victim to fresh air.[2][4][8] If breathing is
Inhalation difficult, give oxygen.[2] If not breathing, give

artificial respiration.[2][8]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Administer activated charcoal if

conscious. Transport to ER immediately.

Evacuate area. Wear full PPE.[2][3][8][9] Absorb
Spill Cl with vermiculite or sand. Collect in a sealed
ill Cleanu
P P container. Neutralize surface with 10% bleach

solution (oxidizes traces).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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